[(1-isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl]amine hydrochloride
Overview
Description
[(1-isopropyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl]amine hydrochloride, also known as IPDMPH, is an organic compound that is used in a variety of scientific applications. It is a relatively new compound, having only been discovered a few years ago, and is quickly becoming a popular choice for research purposes. IPDMPH is a versatile compound and can be used in a variety of ways, including synthesis, scientific research, and lab experiments.
Scientific Research Applications
Antileishmanial and Antimalarial Activities
Pyrazole-bearing compounds, such as the one you’re interested in, have been recognized for their potent antileishmanial and antimalarial activities. A study highlighted a compound with a similar structure that showed promising in vitro activity against promastigote forms of Leishmania, with a desirable fitting pattern in the active site of a target enzyme, leading to lower binding free energy .
Biological Transformation and Active Agent
These compounds also play a significant role as biological transformation agents and biologically active agents . They have been used in various applications including sensing for cancer, acting as anticancer agents, and serving as catalysts for hydrolysis reactions and oxidation .
Therapeutic Potential
The derivatives of pyrazoles exhibit a wide range of biological activities. They have been reported to possess antibacterial , antimycobacterial , anti-inflammatory , antitumor , antidiabetic , anti-allergic , antipyretic , antiviral , antioxidant , anti-amoebic , antihelmintic , antifungal , and ulcerogenic activities .
Chemical Research and Synthesis
In chemical research, this compound’s structure has been verified using techniques like elemental microanalysis, FTIR, and 1H NMR. This indicates its use in synthetic chemistry for creating new molecules with potential biological activities .
Ligand Complexes Applications
Pyrazole-based ligands are crucial in modern chemistry due to their versatility. They are used as ligand complexes in various applications such as sensing for cancer, acting as anticancer agents, catalysts for hydrolysis reactions and oxidation, medicines, and more .
properties
IUPAC Name |
(3,5-dimethyl-1-propan-2-ylpyrazol-4-yl)methanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17N3.ClH/c1-6(2)12-8(4)9(5-10)7(3)11-12;/h6H,5,10H2,1-4H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTGFYPPMXIGGHR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1C(C)C)C)CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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